molecular formula C10H10BrFO B8451877 1-(4-Bromo-3-fluorophenyl)-1-butanone CAS No. 343564-57-8

1-(4-Bromo-3-fluorophenyl)-1-butanone

Cat. No.: B8451877
CAS No.: 343564-57-8
M. Wt: 245.09 g/mol
InChI Key: HWQXDKZINGHYPO-UHFFFAOYSA-N
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Description

1-(4-Bromo-3-fluorophenyl)-1-butanone is a useful research compound. Its molecular formula is C10H10BrFO and its molecular weight is 245.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

343564-57-8

Molecular Formula

C10H10BrFO

Molecular Weight

245.09 g/mol

IUPAC Name

1-(4-bromo-3-fluorophenyl)butan-1-one

InChI

InChI=1S/C10H10BrFO/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h4-6H,2-3H2,1H3

InChI Key

HWQXDKZINGHYPO-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CC(=C(C=C1)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-Bromo-3-fluoro-N-methoxy-N-methylbenzamide (3.0 g, 12.19 mmol) in tetrahydrofuran (35 ml) was added 2M n-propylmagnesium bromide (12.2 ml, 24.38 mmol) dropwise under nitrogen at 0° C. The reaction mixture was stirred at room temperature for 2 h. This was quenched by sat. ammonium chloride and stirred at rt for 30 min. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The extracts was dried (MgSO4) and concentrated. This was purified on silica gel eluting with ethyl acetate/hexane (1:10) to afford 2.44 g (81.7%) of the titled compound as a slight yellow oil.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
12.2 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Yield
81.7%

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